1-(6-cyclopropylpyrimidin-4-yl)-N-(thiophen-2-ylmethyl)piperidine-4-carboxamide

• IUPAC Name: 1-(6-cyclopropylpyrimidin-4-yl)-N-(thiophen-2-ylmethyl)piperidine-4-carboxamide
• InChI: InChI=1S/C18H22N4OS/c23-18(19-11-15-2-1-9-24-15)14-5-7-22(8-6-14)17-10-16(13-3-4-13)20-12-21-17/h1-2,9-10,12-14H,3-8,11H2,(H,19,23)
• InChI Key: MSEOXMGYEVXZBQ-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=CC(=NC=N2)N3CCC(CC3)C(=O)NCC4=CC=CS4
• Molecular Formula: C18H22N4OS
• Molecular Weight: 342.5 g/mol

Description

1-(6-cyclopropylpyrimidin-4-yl)-N-(thiophen-2-ylmethyl)piperidine-4-carboxamide is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in drug development. It belongs to the class of piperidine carboxamides and has been found to possess various biological activities.

Scientific Research Applications

Synthesis Methodologies and Structural Analogs

Research in heterocyclic chemistry has led to the development of various synthetic strategies for compounds bearing a resemblance to "1-(6-cyclopropylpyrimidin-4-yl)-N-(thiophen-2-ylmethyl)piperidine-4-carboxamide." These methodologies facilitate the creation of diverse heterocyclic compounds with potential pharmacological activities. For example, the synthesis and antimicrobial activity of thio-substituted ethyl nicotinate, thieno[2,3-b]pyridine, and pyridothienopyrimidine derivatives have been explored, showcasing the versatility of heterocyclic compounds in drug discovery (Gad-Elkareem et al., 2011). Similarly, the synthesis of N,S-containing heterocycles through the Mannich reaction highlights innovative approaches to creating compounds with potential biological activities (Dotsenko et al., 2012).

Biological Activities

The structural complexity and diversity of heterocyclic compounds analogous to "1-(6-cyclopropylpyrimidin-4-yl)-N-(thiophen-2-ylmethyl)piperidine-4-carboxamide" often translate to a broad spectrum of biological activities. For instance, the exploration of piperidine-4-yl-aminopyrimidines as HIV-1 reverse transcriptase inhibitors demonstrates the potential of such compounds in antiviral therapy (Tang et al., 2010). Furthermore, the synthesis and pharmacological evaluation of novel fused thiophene derivatives as 5-HT2A receptor antagonists underline the relevance of heterocyclic chemistry in developing new treatments for neurological disorders (El-kerdawy et al., 2010).